Cas no 1043384-94-6 (tert-butyl 2,4-dioxo-3,9-diazaspiro[5.5]undecane-9-carboxylate)

• Product Name: tert-butyl 2,4-dioxo-3,9-diazaspiro[5.5]undecane-9-carboxylate
• CAS No: 1043384-94-6
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• MDL: MFCD11098195
• CID: 832211
• PubChem ID: 66545554
• Update Time: 2025-11-02

tert-butyl 2,4-dioxo-3,9-diazaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazaspiro[5.5]undecane-3-carboxylic acid, 8,10-dioxo-, 1,1-dimethylethyl ester
• tert-butyl 2,4-dioxo-3,9-diazaspiro[5.5]undecane-9-carboxylate
• TERT-BUTYL 8,10-DIOXO-3,9-DIAZASPIRO[5.5]UNDECANE-3-CARBOXYLATE
• 8,10-DIOXO-3,9-DIAZASPIRO[5.5]UNDECANE-3-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER
• AM805189
• KB-70282
• PB25353
• SureCN769732
• 10-dioxo-
• ert-butyl 2,4-dioxo-3,9-diazaspiro[5.5]undecane-9-carboxylate
• Tert-Butyl 8,10-Dioxo-3,9-Diazaspiro[5.5]Undecane-3-Carboxylate(WX100027)
• t-Butyl 8,10-dioxo-3,9-diazaspiro[5.5]undecane-3-carboxylate
• SCHEMBL769732
• AKOS015996099
• CS-0000412
• MFCD11098195
• 1043384-94-6
• tert-Butyl8,10-dioxo-3,9-diazaspiro[5.5]undecane-3-carboxylate
• P11052
• 9-Boc-2,4-dioxo-3,9-diazaspiro[5.5]undecane
• AS-73972
• JLCQPFIUJZLSKU-UHFFFAOYSA-N

• MDL： MFCD11098195
• Inchi： 1S/C14H22N2O4/c1-13(2,3)20-12(19)16-6-4-14(5-7-16)8-10(17)15-11(18)9-14/h4-9H2,1-3H3,(H,15,17,18)
• InChI Key： JLCQPFIUJZLSKU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(CC(NC(C2)=O)=O)CC1)=O

Computed Properties

• Exact Mass: 282.15800
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• PSA: 75.71000
• LogP: 1.70700

Additional information on tert-butyl 2,4-dioxo-3,9-diazaspiro[5.5]undecane-9-carboxylate

Comprehensive Guide to tert-butyl 2,4-dioxo-3,9-diazaspiro[5.5]undecane-9-carboxylate (CAS No. 1043384-94-6)

tert-butyl 2,4-dioxo-3,9-diazaspiro[5.5]undecane-9-carboxylate (CAS No. 1043384-94-6) is a specialized spirocyclic compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of diazaspiro derivatives, which are gaining significant attention due to their unique structural properties and potential applications in drug discovery. Researchers and chemists often search for high-purity tert-butyl 2,4-dioxo-3,9-diazaspiro[5.5]undecane-9-carboxylate to explore its reactivity and utility in constructing complex molecular frameworks.

The molecular structure of tert-butyl 2,4-dioxo-3,9-diazaspiro[5.5]undecane-9-carboxylate features a spirocyclic core with two nitrogen atoms and two carbonyl groups, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1043384-94-6 is frequently referenced in scientific literature and patent applications, highlighting its importance in medicinal chemistry. Recent trends in AI-driven drug discovery have increased the demand for such compounds, as they serve as building blocks for designing novel therapeutics targeting various diseases.

One of the key advantages of tert-butyl 2,4-dioxo-3,9-diazaspiro[5.5]undecane-9-carboxylate is its compatibility with a wide range of synthetic transformations. Chemists often inquire about its solubility, stability, and reactivity under different conditions, which are critical for optimizing reaction yields. The compound's tert-butyl ester group provides excellent protection for the carboxylate functionality, enabling selective deprotection when needed. This feature is particularly valuable in multi-step syntheses, where controlled reactivity is essential.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce tert-butyl 2,4-dioxo-3,9-diazaspiro[5.5]undecane-9-carboxylate. Questions about catalyst efficiency, waste reduction, and energy-saving processes are commonly raised in online forums and scientific discussions. The compound's role in peptide mimetics and small-molecule inhibitors also makes it a hot topic in drug development circles, especially for targeting protein-protein interactions.

The market for tert-butyl 2,4-dioxo-3,9-diazaspiro[5.5]undecane-9-carboxylate is expanding, driven by the growing interest in spirocyclic compounds and their applications in central nervous system (CNS) drugs and anti-inflammatory agents. Suppliers and manufacturers often highlight its high purity and consistent quality to meet the stringent requirements of pharmaceutical companies. Additionally, the compound's scalable synthesis and cost-effectiveness are frequently discussed in industry reports, making it a preferred choice for large-scale production.

For researchers working on protease inhibitors or kinase modulators, tert-butyl 2,4-dioxo-3,9-diazaspiro[5.5]undecane-9-carboxylate offers a valuable scaffold. Its spirocyclic architecture mimics natural product frameworks, enhancing binding affinity and selectivity. Online searches often focus on its synthetic protocols, analytical data, and safety profiles, reflecting the compound's broad utility in academic and industrial settings.

In summary, tert-butyl 2,4-dioxo-3,9-diazaspiro[5.5]undecane-9-carboxylate (CAS No. 1043384-94-6) is a pivotal compound in modern organic and medicinal chemistry. Its unique structure, combined with its versatility in synthesis, positions it as a key player in the development of next-generation therapeutics. As the demand for innovative drug candidates and sustainable chemistry solutions grows, this compound will undoubtedly remain at the forefront of scientific research and industrial applications.